![molecular formula C15H19BrN2O3S B4578665 2-(2-bromo-4-ethylphenoxy)-N-(4-morpholinylcarbonothioyl)acetamide](/img/structure/B4578665.png)
2-(2-bromo-4-ethylphenoxy)-N-(4-morpholinylcarbonothioyl)acetamide
Overview
Description
2-(2-bromo-4-ethylphenoxy)-N-(4-morpholinylcarbonothioyl)acetamide, also known as BECTA, is a chemical compound that has gained interest in scientific research due to its potential applications as a therapeutic agent. BECTA is a member of the thioacetamide family and has been shown to possess several promising pharmacological properties, including anti-inflammatory and anti-tumor effects. In
Scientific Research Applications
Antioxidant Properties
- New nitrogen-containing bromophenols, including compounds structurally related to 2-(2-bromo-4-ethylphenoxy)-N-(4-morpholinylcarbonothioyl)acetamide, have been isolated from marine red algae, demonstrating potent scavenging activity against radicals. This suggests potential applications in food and pharmaceutical industries as natural antioxidants (Li, Li, Gloer, & Wang, 2012).
Synthesis and Pharmacological Assessment
- A study focused on the synthesis and pharmacological assessment of novel acetamide derivatives, including those structurally similar to the target compound. These derivatives were evaluated for cytotoxicity and anti-inflammatory, analgesic, and antipyretic effects, indicating potential applications in developing new therapeutic agents (Rani, Pal, Hegde, & Hashim, 2016).
Antimicrobial Profile
- Research on Schiff bases and Thiazolidinone derivatives related to this compound demonstrated significant antibacterial and antifungal activities. These findings suggest the compound's potential utility in developing new antimicrobial agents (Fuloria, Fuloria, & Gupta, 2014).
Antifungal Activity
- A study on 2-(2-oxo-morpholin-3-yl)-acetamide derivatives, which share a structural similarity with the target compound, revealed broad-spectrum antifungal properties. This indicates potential applications in treating fungal infections (Bardiot et al., 2015).
Properties
IUPAC Name |
2-(2-bromo-4-ethylphenoxy)-N-(morpholine-4-carbothioyl)acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19BrN2O3S/c1-2-11-3-4-13(12(16)9-11)21-10-14(19)17-15(22)18-5-7-20-8-6-18/h3-4,9H,2,5-8,10H2,1H3,(H,17,19,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVQJHMKWJIPQOV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=C(C=C1)OCC(=O)NC(=S)N2CCOCC2)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19BrN2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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